2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide

• Molecular Formula: C16H9Cl2NO3
• Molecular Weight: 334.1 g/mol
• IUPAC Name: 2,4-dichloro-N-(2-oxochromen-4-yl)benzamide
• InChI: InChI=1S/C16H9Cl2NO3/c17-9-5-6-10(12(18)7-9)16(21)19-13-8-15(20)22-14-4-2-1-3-11(13)14/h1-8H,(H,19,21)
• InChI Key: WKJDQDZWTDKVJC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=O)O2)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide is not fully understood. However, it has been reported to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO leads to an increase in the levels of these neurotransmitters, which may contribute to the observed antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide has been reported to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it has been shown to have antioxidant properties by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide in lab experiments is its versatility. It can be used in a range of studies, including cancer research, drug discovery, and neuroscience. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound to avoid any adverse effects.

Future Directions

There are many potential future directions for research on 2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide. One area of interest is its potential as an antidepressant and anxiolytic agent. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in treating depression and anxiety. Another area of interest is its potential as a therapeutic agent for cancer. Future studies could explore its potential for combination therapy with other anti-cancer drugs. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide involves the reaction between 2,4-dichlorobenzoic acid and 4-hydroxycoumarin in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with an amine such as benzylamine to obtain the final product.

Scientific Research Applications

2,4-dichloro-N-(2-oxo-2H-chromen-4-yl)benzamide has been extensively studied for its potential applications in scientific research. It has shown promising results in various fields such as cancer research, drug discovery, and neuroscience. It has been reported to exhibit anti-tumor activity by inhibiting the growth of cancer cells. It has also been shown to have potential as an antidepressant and anxiolytic agent.